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Compound of Interest

Compound Name: Methyl lactate

Cat. No.: B7802539

Ensuring the safe and compliant disposal of methyl lactate is critical for maintaining a secure
laboratory environment and adhering to environmental regulations. This guide provides detailed
procedures for researchers, scientists, and drug development professionals on the proper
handling and disposal of methyl lactate.

Methyl lactate is a flammable liquid and vapor that can cause serious eye irritation and
potential respiratory irritation.[1][2] Adherence to strict safety protocols during its handling and
disposal is paramount.

Immediate Safety and Handling

Before working with methyl lactate, ensure that a safety shower and eye wash station are
readily accessible.[1] Work should be conducted in a well-ventilated area, preferably under a
chemical fume hood.[3][4]

Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][5]
» Hand Protection: Use compatible, chemical-resistant gloves.[1]

» Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat and
closed-toe shoes. An apron may also be necessary.[3]
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» Respiratory Protection: If ventilation is inadequate, a NIOSH/MSHA or European Standard
EN 149 approved respirator should be worn.[1]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[5] If irritation persists, seek medical attention.[1][2]

» Skin Contact: Take off all contaminated clothing immediately and rinse the affected skin with
water and shower.[1][2][3]

 Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing.[1][5] If you feel unwell, call a poison center or doctor.[2][5]

¢ Ingestion: If swallowed, have the person drink water (two glasses at most) and consult a
physician.[6]

Spill Management Protocol

In the event of a methyl lactate spill, immediate and appropriate action is necessary to prevent
further hazards.

Step-by-Step Spill Cleanup:

o Eliminate Ignition Sources: Immediately remove all sources of ignition, such as open flames,
sparks, and hot surfaces.[2][5] Use non-sparking tools for cleanup.[2][3][5]

o Ventilate the Area: Ensure the area is well-ventilated to disperse vapors.[1]

» Contain the Spill: For small spills, absorb the liquid with an inert material like sand, silica gel,
or commercial sorbents.[5] For larger spills, dike the material to prevent it from spreading.[2]
Do not allow the chemical to enter drains or waterways.[1][6]

o Collect the Waste: Carefully collect the absorbed material and place it into a suitable, closed,
and properly labeled container for disposal.[1][5]

o Decontaminate the Area: Clean the affected area thoroughly.[1]
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Methyl Lactate Disposal Procedure

Methyl lactate and its containers must be disposed of as hazardous waste in accordance with

all applicable local, regional, national, and international regulations.[2][3][5]

o Waste Identification: Methyl lactate is classified as a flammable liquid.[1][3][5] In the United

States, waste management is regulated under the Resource Conservation and Recovery Act

(RCRA).[7][8] Generators are responsible for determining if their waste is hazardous.[7]

» Containerization: Collect waste methyl lactate in a designated, closed, and suitable

container that is properly sealed to prevent leakage.[1][9]

e Labeling: The container must be clearly labeled as "Hazardous Waste" and should identify

the contents as "Methyl Lactate."

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible substances and sources of ignition.[1][6]

» Disposal: Arrange for the collection of the hazardous waste by a licensed professional waste

disposal service.[10] Do not dispose of methyl lactate down the drain or in regular trash.

Quantitative Data for Methyl Lactate

Property

Value

UN Number

3272 (for Esters, N.O.S.)[2], 1993[3]

Hazard Class

3 (Flammable Liquid)[2][3]

Packing Group

N[21[3]

Flash Point

51°C (124°F) - closed cup

Auto-ignition Temperature

385°C (725°F)[9]

Vapor Density

3.6 (Air = 1)[9]

Solubility Soluble in water, alcohol, and acetone[3]
- Stable under normal conditions of handling and
Stability
storage[3]
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Methyl Lactate Disposal Workflow
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Caption: Workflow for the safe disposal of methyl lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7802539#methyl-lactate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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